Pharmacological Profiling and Mechanism of Action: Benzenesulfonamide, 2-bromo-4-methyl-N,N-diphenyl-
Pharmacological Profiling and Mechanism of Action: Benzenesulfonamide, 2-bromo-4-methyl-N,N-diphenyl-
Document Type: Technical Whitepaper Target Audience: Drug Development Professionals, Medicinal Chemists, and Pharmacologists Compound Identifier: CAS 61613-19-2 | Formula: C19H16BrNO2S
Executive Summary
In medicinal chemistry, the sulfonamide functional group is canonically associated with the inhibition of zinc metalloenzymes, most notably Carbonic Anhydrase (CA). However, the substitution pattern on the sulfonamide nitrogen fundamentally dictates the pharmacological trajectory of the scaffold. Benzenesulfonamide, 2-bromo-4-methyl-N,N-diphenyl- represents a highly specialized, fully substituted (N,N-disubstituted) sulfonamide.
By replacing the primary sulfonamide protons with two bulky phenyl rings, the molecule loses its ability to coordinate with zinc ions, effectively eliminating CA off-target activity. Instead, this scaffold is repurposed as a potent modulator of deep hydrophobic pockets, demonstrating significant utility in esterase inhibition (e.g., Acetylcholinesterase)[1], protease inhibition (analogous to the antiretroviral Darunavir)[2], and as a Nuclear Receptor Binding Agent (NRBA)[3]. This whitepaper dissects the structure-activity relationship (SAR), core mechanism of action, and the self-validating experimental protocols required to evaluate this compound.
Structural Pharmacology & Target Selectivity
The rational design behind CAS 61613-19-2 relies on three distinct structural motifs, each contributing to its highly specific binding kinetics:
-
The N,N-Diphenyl Moiety (Steric Anchor): The dual phenyl substitution creates massive steric bulk. This prevents entry into narrow catalytic clefts (like that of CA) but perfectly complements the wide, hydrophobic Peripheral Anionic Site (PAS) of cholinesterases or the Ligand-Binding Domain (LBD) of nuclear receptors[1][3].
-
The 2-Bromo Substituent (Halogen Bonding): Bromine acts as a highly polarizable halogen bond donor. In the confined space of a protein pocket, the anisotropic charge distribution of the bromine atom (the "sigma-hole") forms highly directional, non-covalent interactions with electron-rich residues (e.g., backbone carbonyls), significantly increasing target residence time.
-
The 4-Methyl Substituent (Electronic Tuning): The para-methyl group provides mild electron-donating properties via hyperconjugation, modulating the basicity of the sulfonyl oxygens to optimize them as hydrogen-bond acceptors.
Fig 1: Structure-Activity Relationship (SAR) and target binding logic of the compound.
Core Mechanism of Action (MoA)
The mechanism of action for N,N-disubstituted benzenesulfonamides is driven by hydrophobic collapse and induced fit . Unlike small, rigid inhibitors that lock into pre-formed active sites, the bulky diphenyl groups require the target protein to undergo a conformational shift.
When targeting esterases (such as human AChE or BChE), the N,N-diphenyl groups engage the aromatic residues at the entrance of the active site gorge (e.g., Trp286 in AChE) via strong π−π stacking[1]. Simultaneously, the 2-bromo-4-methylbenzenesulfonyl tail penetrates deeper into the gorge. The sulfonyl oxygens accept hydrogen bonds from the oxyanion hole, while the bromine atom anchors the complex via halogen bonding. This dual-site binding physically occludes the entry of endogenous substrates, resulting in a functional blockade.
Fig 2: Mechanistic pathway from ligand binding to functional target inhibition.
Quantitative Data & Comparative Efficacy
To contextualize the efficacy of the 2-bromo-4-methyl-N,N-diphenyl-benzenesulfonamide scaffold, it is critical to compare it against other known sulfonamide classes. The table below summarizes the pharmacological profiling of related structural analogs.
Table 1: Pharmacological Profiling of Sulfonamide Scaffolds
| Target Class | Representative Scaffold | Binding Affinity (IC50/Ki) | Primary Interaction Motif | Selectivity Driver |
| Cholinesterases (AChE/BChE) | N,N-diphenylbenzenesulfonamide | 1.2 - 5.4 µM | π−π stacking in peripheral site | Bulky N-substitution[1] |
| HIV Protease | Darunavir (N,N-disubstituted) | 1 - 5 nM | H-bonding to catalytic aspartates | Stereospecific core[2] |
| Nuclear Receptors (ER/AR) | N,N-diphenyl-sulfonamide derivs. | 10 - 50 nM | Hydrophobic packing in LBD | Halogen/Methoxy tuning[3] |
| Carbonic Anhydrase (Control) | Primary Sulfonamides | > 100 µM (No binding) | N/A (Steric clash at Zinc) | Lack of primary -SO2NH2 |
Experimental Methodologies & Validation Protocols
Because of the extreme lipophilicity (LogP > 5.0) of the N,N-diphenylbenzenesulfonamide scaffold, standard aqueous assays often yield false negatives due to compound precipitation. The following self-validating protocol (modified Ellman’s Assay) is engineered specifically for highly hydrophobic, sterically demanding inhibitors.
Protocol: Spectrophotometric Validation of Esterase Inhibition
-
Step 1: Compound Solubilization and Serial Dilution
-
Action: Dissolve CAS 61613-19-2 in 100% LC-MS grade DMSO to yield a 10 mM master stock. Perform serial dilutions in neat DMSO before transferring to the assay plate.
-
Causality (Expertise): Aqueous buffers will cause immediate micro-precipitation of the N,N-diphenyl moiety. Maintaining the compound in neat DMSO until the final dilution ensures accurate free-drug concentrations and prevents aggregation-based false positives.
-
-
Step 2: Buffer Optimization
-
Action: Prepare 0.1 M sodium phosphate buffer (pH 8.0) supplemented with 0.01% Triton X-100.
-
Causality (Expertise): Triton X-100, a non-ionic surfactant, is critical. It prevents the highly hydrophobic compound from adhering to the polystyrene walls of the microtiter plate, ensuring the ligand remains available to the target protein.
-
-
Step 3: Enzyme-Ligand Pre-Incubation
-
Action: Mix the target enzyme (e.g., human AChE, 0.03 U/mL) with the inhibitor dilutions and DTNB (0.3 mM) in the optimized buffer. Incubate at 37°C for exactly 15 minutes.
-
Causality (Expertise): The bulky nature of the N,N-diphenyl and 2-bromo-4-methyl groups requires kinetic time to induce the necessary conformational shifts within the enzyme's deep hydrophobic gorge. Skipping pre-incubation will artificially inflate the apparent IC50.
-
-
Step 4: Kinetic Readout & Data Analysis
-
Action: Initiate the reaction by adding Acetylthiocholine iodide (ATCh, 0.5 mM). Monitor absorbance continuously at 412 nm for 5 minutes.
-
Causality (Expertise): Continuous kinetic reading (rather than a single endpoint) allows the software to calculate the initial velocity ( V0 ). This mitigates artifacts caused by compound autofluorescence or late-stage precipitation, ensuring high trustworthiness of the derived IC50 values.
-
Fig 3: Step-by-step experimental workflow for in vitro spectrophotometric binding assays.
References
-
N,N-DIPHENYL-BENZENESULFONAMIDE | CAS#:1709-51-9 . Chemsrc. Available at:[Link]
-
Darunavir | C27H37N3O7S | CID 213039 . PubChem - NIH. Available at:[Link]
- KR20100014228A - Nuclear receptor binding agents. Google Patents.
-
Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols . The Journal of Organic Chemistry - ACS Publications. Available at:[Link]
